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Compound of Interest

Compound Name: N,N-Dibutylformamide

Cat. No.: B1630514

Audience: Researchers, scientists, and drug development professionals.
1.0 Introduction

N,N-Dibutylformamide (DBF), with CAS number 761-65-9, is an organic amide used as a
laboratory chemical and in the synthesis of other substances.[1][2] It appears as a clear,
colorless to light yellow liquid.[1][3][4] Due to its hazardous properties, including toxicity and
potential for causing irritation, it is imperative that strict safety protocols are followed during its
handling and storage to ensure personnel safety and experimental integrity.[1][5] This
document provides detailed procedures and protocols for the safe management of N,N-
Dibutylformamide in a laboratory setting.

2.0 Chemical and Physical Properties

The following table summarizes the key quantitative data for N,N-Dibutylformamide.
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Property Value Citations
Molecular Formula CoH19NO [2][5]
Molecular Weight 157.25 g/mol 516171
Appearance .Cleiar colorless to light yellow EIE]
liquid

Boiling Point 120 °C at 15 mmHg [11[31[4116]
Melting Point <-30°C [5][8]
Density 0.864 g/mL at 25 °C [31[41[6]
Flash Point 100 °C (212 °F) - closed cup [1][5][6]

Vapor Pressure

<1 mmHg at 20 °C

[415](6]

Water Solubility Insoluble [3114]
Refractive Index n20/D 1.44 [31[41[6]
log P (octanol/water) 2.315 [5]

3.0 Hazard Identification and Safety Precautions

N,N-Dibutylformamide is classified as a hazardous chemical.[1] Key hazards include:

o Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[1][7] It is classified as a

poison by the intraperitoneal route.[3][4]

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][5] It may also

cause an allergic skin reaction.[2]

e Environmental Hazards: Harmful to aquatic life with long-lasting effects.[2][5]

o Thermal Decomposition: When heated to decomposition, it emits toxic fumes of nitrogen

oxides (NOX).[1][3][4]

Signal Word: Danger[1][7]
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin exposure.[1][9]

e Respiratory Protection: Use only under a chemical fume hood.[1] If workplace conditions
warrant a respirator's use, follow a respiratory protection program that meets OSHA's 29
CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149.[1][9]

Protocols
4.0 Protocol 1: Standard Handling Procedures

o Engineering Controls: Always handle N,N-Dibutylformamide in a well-ventilated area,
preferably inside a certified chemical fume hood, to minimize inhalation exposure.[1][5][9]
Ensure that an eyewash station and safety shower are close to the workstation.[1]

o Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in
Section 3.0.

e Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools such as a
pipette with a bulb or a graduated cylinder.

¢ Avoiding Contamination: Do not eat, drink, or smoke in the area where the chemical is being
handled.[5]

« Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[5][9]

¢ Avoid Incompatibles: Keep away from incompatible materials such as strong oxidizing
agents, acids, bases, strong reducing agents, and acid chlorides.[1][5]

5.0 Protocol 2: Storage Procedures

o Container: Keep the chemical in its original, tightly closed container.[5][10]
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e Location: Store in a cool, dry, and well-ventilated area away from incompatible substances.
[5][8][9] Some suppliers recommend refrigerated storage (2-8°C).[4]

e Security: The storage area should be secure. Some safety data sheets recommend storing
the substance locked up.[5]

« Ignition Sources: Keep the storage area free from heat and sources of ignition.[1]
6.0 Protocol 3: Spill and Waste Disposal
e Spill Response:

o Evacuate non-essential personnel from the spill area.

o Ensure adequate ventilation.

o Wearing full PPE, contain the spill.

o Absorb the spill using an inert, non-combustible material such as sand, diatomaceous
earth, or vermiculite.[1][5][11]

o Collect the absorbed material and place it into a suitable, labeled, and closed container for

hazardous waste disposal.[1][5]
o Do not let the product enter drains.[5]
e Waste Disposal:

o Dispose of waste N,N-Dibutylformamide and contaminated materials as hazardous

waste.[5]

o All waste disposal practices must be in compliance with local, regional, and national

regulations.[1]

Experimental Protocol: Use as a Solvent in a
Nucleophilic Substitution Reaction
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This protocol provides a general methodology for using N,N-Dibutylformamide as a solvent.
Note: This is a representative example; specific reaction conditions will vary.

» Objective: To utilize N,N-Dibutylformamide as a high-boiling point, polar aprotic solvent for
a nucleophilic substitution reaction between an alkyl halide and a nucleophile.

e Materials and Equipment:

o N,N-Dibutylformamide (reagent grade)

o Alkyl halide (e.g., 1-bromobutane)

o Nucleophile (e.g., sodium azide)

o Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

o Heating mantle with temperature controller

o Nitrogen or Argon gas inlet

o Standard laboratory glassware

o Required PPE (fume hood, safety goggles, lab coat, appropriate gloves)

e Procedure:

1. Reaction Setup (in a fume hood):

» Dry the glassware in an oven and allow it to cool under an inert atmosphere (e.g.,
nitrogen).

» To a round-bottom flask equipped with a magnetic stir bar, add the nucleophile (e.g.,
sodium azide).
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» Under the inert atmosphere, add N,N-Dibutylformamide via syringe or cannula to
dissolve the nucleophile.

= Add the alkyl halide dropwise to the stirring solution at room temperature.

2. Running the Reaction:
= Attach a reflux condenser to the flask.

» Heat the reaction mixture to the desired temperature using the heating mantle and
maintain for the required reaction time, monitoring by a suitable technique (e.g., TLC).

3. Workup and Isolation:
» Cool the reaction mixture to room temperature.
= Quench the reaction by slowly pouring the mixture into a beaker of cold water.
» Transfer the aqueous mixture to a separatory funnel.
» Extract the product with a suitable organic solvent (e.g., diethyl ether).

» Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., MgSQa),
filter, and concentrate the solvent using a rotary evaporator.

» Purify the crude product by an appropriate method, such as column chromatography or
distillation.

» Waste Handling:

o Collect all agueous and organic waste containing N,N-Dibutylformamide into a
designated, labeled hazardous waste container.

o Dispose of the container according to institutional and regulatory guidelines.

Visualization
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Workflow for N,N-Dibutylformamide Management

Receiving
- Verify container integrity

- Confirm label and SDS

Store Immediately

Secure Storage
- Cool, dry, ventilated area
- Away from incompatibles
- Keep container sealed

Emergency Protocol

Handling & Use

- Use chemical fume hood
- Wear full PPE

- Avoid inhalation/contact

enerate Waste Contain & Absorb

Waste Collection
- Segregate waste streams
- Use labeled, sealed containers

Process for Disposal

Disposal
- Follow institutional protocols
- Use certified waste handler

Click to download full resolution via product page

Caption: Logical workflow for the safe management of N,N-Dibutylformamide in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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